2-[(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino]butanedioic acid

• IUPAC Name: 2-[(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino]butanedioic acid
• InChI: InChI=1S/C13H17NO6/c1-13(2)4-9(15)7(10(16)5-13)6-14-8(12(19)20)3-11(17)18/h6,8,14H,3-5H2,1-2H3,(H,17,18)(H,19,20)
• InChI Key: VSKAAGHROGMFPF-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)C(=CNC(CC(=O)O)C(=O)O)C(=O)C1)C
• Molecular Formula: C13H17NO6
• Molecular Weight: 283.28 g/mol

Description

The compound with the identifier “2-[(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino]butanedioic acid” is known as a type 1+2 combined lightning current and surge arrester. This compound is used in industrial applications to protect electrical systems from lightning strikes and power surges. It is designed to be pluggable and is used in three-phase power supply networks with combined PE and N (L1, L2, L3, PEN) installed in one cable .

Preparation Methods

The preparation methods for this compound involve the assembly of various components to create a pluggable lightning current arrester. The components include a housing made of PBT material, screw terminal blocks for connections, and a remote fault indicator contact. The assembly process involves precise mechanical and electrical engineering to ensure the arrester meets the required specifications for overvoltage protection .

Chemical Reactions Analysis

As a surge arrester, 2-[(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino]butanedioic acid does not undergo traditional chemical reactions like oxidation, reduction, or substitution. Instead, it operates by diverting excess electrical energy away from sensitive components in an electrical system. The major “products” of its operation are the protection of electrical equipment and the prevention of damage from power surges .

Scientific Research Applications

The primary application of 2-[(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino]butanedioic acid is in the field of electrical engineering and industrial safety. It is used to protect electrical systems in various industries, including manufacturing, telecommunications, and power distribution. By preventing damage from lightning strikes and power surges, this compound helps ensure the reliability and longevity of electrical equipment .

Mechanism of Action

The mechanism of action for 2-[(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino]butanedioic acid involves the detection of overvoltage conditions and the rapid diversion of excess electrical energy to the ground. This is achieved through the use of components such as varistors and gas discharge tubes, which respond to high voltage by becoming conductive and allowing the excess energy to bypass sensitive equipment .

Comparison with Similar Compounds

Similar compounds to 2-[(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino]butanedioic acid include other types of surge arresters and lightning protection devices. These may include type 1 surge arresters, which are designed for direct lightning strikes, and type 2 surge arresters, which are used for indirect lightning strikes and switching surges. This compound is unique in that it combines the features of both type 1 and type 2 arresters, providing comprehensive protection for electrical systems .

Similar Compounds::

• Type 1 Surge Arresters
• Type 2 Surge Arresters
• Combined Type 1+2 Surge Arresters